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Compound of Interest

N, 3-dimethylcyclohexanamine
Compound Name:

hydrochloride
CAS No.: 854427-44-4
Cat. No.: B1419771
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Authored by: Your Senior Application Scientist
Introduction

N,3-Dimethylcyclohexanamine hydrochloride is a secondary amine salt that holds potential
as a valuable building block in medicinal chemistry and drug discovery. Its substituted
cyclohexane scaffold is a common motif in numerous bioactive molecules.[1] The hydrochloride
salt form enhances the compound's stability and aqueous solubility, facilitating its use in
various experimental settings.

This comprehensive guide provides a detailed experimental protocol for the synthesis,
purification, and characterization of N,3-dimethylcyclohexanamine hydrochloride. The
protocol is designed to be self-validating, with in-depth explanations of the chemical principles
and safety precautions at each stage.

Chemical Profile and Properties
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A thorough understanding of the physicochemical properties of N,3-dimethylcyclohexanamine

and its hydrochloride salt is crucial for its effective handling and application.

Value (N,3- Value (N,3-
Property dimethylcyclohexa dimethylcyclohexa  Source
namine) namine HCI)
Molecular Formula CsH17N CsH1sCIN PubChem
Molecular Weight 127.23 g/mol 163.69 g/mol PubChem
Colorless to yellowish White to off-white
Appearance o ) ] ) N/A
liquid (predicted) solid (predicted)
Flammable, Harmful if
swallowed, Causes To be handled with
severe skin burns and  care, assuming similar  PubChem, Fisher
Hazards

eye damage, May
cause respiratory

irritation

toxicity to the free

base

Scientific[2]

Experimental Protocol: Synthesis of N,3-
Dimethylcyclohexanamine Hydrochloride

The synthesis of N,3-dimethylcyclohexanamine hydrochloride is achieved through a two-

step process: reductive amination of 3-methylcyclohexanone with methylamine to form the free

amine, followed by conversion to its hydrochloride salt.

Diagram of the Synthetic Workflow
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Step 1: Reductive Amination
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Step 2: Hydrochlotide Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for N,3-
Dimethylcyclohexanamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1419771/docs#application-notes-and-protocols-for-n-
3-dimethylcyclohexanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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